Cas no 2228249-40-7 (1-(4,6-dichloropyridin-3-yl)-2-methylpropan-2-ol)

• Product Name: 1-(4,6-dichloropyridin-3-yl)-2-methylpropan-2-ol
• CAS No: 2228249-40-7
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• CID: 6280539
• PubChem ID: 165781901
• Update Time: 2025-10-30

1-(4,6-dichloropyridin-3-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dichloropyridin-3-yl)-2-methylpropan-2-ol
• EN300-1976728
• 2228249-40-7

• Inchi： 1S/C9H11Cl2NO/c1-9(2,13)4-6-5-12-8(11)3-7(6)10/h3,5,13H,4H2,1-2H3
• InChI Key： MNMHCHJNQNHLPJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1CC(C)(C)O)Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(4,6-dichloropyridin-3-yl)-2-methylpropan-2-ol

Comprehensive Overview of 1-(4,6-Dichloropyridin-3-yl)-2-methylpropan-2-ol (CAS No. 2228249-40-7): Properties, Applications, and Industry Insights

The compound 1-(4,6-dichloropyridin-3-yl)-2-methylpropan-2-ol (CAS No. 2228249-40-7) is a specialized chemical entity gaining attention in agrochemical and pharmaceutical research. With its unique pyridine-based structure and functional groups, this molecule serves as a versatile intermediate for synthesizing advanced materials and bioactive compounds. Its dichloropyridine moiety and tertiary alcohol group contribute to its reactivity, making it valuable for cross-coupling reactions and derivatization.

In recent years, the demand for halogenated pyridine derivatives like 1-(4,6-dichloropyridin-3-yl)-2-methylpropan-2-ol has surged due to their role in developing crop protection agents. As sustainability becomes a global priority, researchers explore eco-friendly alternatives to traditional pesticides, where this compound’s selective herbicidal activity shows promise. Searches for "green chemistry pyridine intermediates" or "low-toxicity agrochemical building blocks" reflect this trend, aligning with the compound’s potential applications.

The synthesis of CAS 2228249-40-7 typically involves chlorination and condensation steps, with yields optimized through catalytic methods. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a critical factor for industrial use. Notably, its stability under ambient conditions and solubility in organic solvents like DMF and dichloromethane enhance its practicality in lab-scale and bulk production.

Beyond agriculture, 1-(4,6-dichloropyridin-3-yl)-2-methylpropan-2-ol is investigated for pharmaceutical applications. Its structural similarity to bioactive heterocyclic compounds sparks interest in drug discovery, particularly for antimicrobial and anti-inflammatory targets. Queries like "pyridine-based drug scaffolds" or "chloropyridine medicinal chemistry" highlight this intersection, underscoring the compound’s multidisciplinary relevance.

From an industrial perspective, suppliers of CAS 2228249-40-7 emphasize compliance with REACH and GMP standards to meet global regulatory requirements. The compound’s logP value (2.8) and low volatility align with safer chemical design principles, addressing growing concerns about environmental persistence. Such data is frequently sought in searches like "pyridine derivative biodegradability" or "SAR studies for halogenated intermediates."

Ongoing research explores novel modifications of 1-(4,6-dichloropyridin-3-yl)-2-methylpropan-2-ol, such as introducing fluoroalkyl groups to enhance bioactivity. Patent analyses reveal its inclusion in proprietary formulations, indicating commercial viability. As the scientific community prioritizes atom-efficient synthesis, this compound’s role in catalytic C-N bond formation reactions continues to expand, resonating with trends in "transition-metal catalysis" and "click chemistry."

In summary, 1-(4,6-dichloropyridin-3-yl)-2-methylpropan-2-ol exemplifies the innovation driving modern chemical R&D. Its dual utility in agrochemicals and pharmaceuticals, coupled with stringent quality benchmarks, positions it as a key player in sustainable industrial chemistry. For researchers querying "high-purity pyridine suppliers" or "custom halogenation services," this compound offers a compelling case study in molecular design and application diversity.